Cas no 1807104-49-9 (4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol)

4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol is a versatile pyridine derivative with a functionalized structure that offers significant utility in synthetic chemistry and pharmaceutical research. The presence of a cyano group, difluoromethyl moiety, and methoxy substitution enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. The hydroxymethyl group at the 3-position provides a handle for further derivatization, enabling diverse modifications. Its unique combination of electron-withdrawing and electron-donating substituents contributes to its potential in agrochemical and medicinal applications, particularly in the development of bioactive molecules. The compound’s well-defined structure ensures consistency in synthetic pathways, supporting reproducible results in research and industrial settings.

4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol structure

1807104-49-9 structure

Product Name:4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol

CAS No:1807104-49-9

MF:C₉H₈F₂N₂O₂

MW:214.168828964233

CID:4877305

Update Time:2025-11-05

4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol
- Inchi： 1S/C9H8F2N2O2/c1-15-7-3-13-8(9(10)11)6(4-14)5(7)2-12/h3,9,14H,4H2,1H3
- InChI Key： MIVVFARPFDELAJ-UHFFFAOYSA-N
- SMILES： FC(C1C(CO)=C(C#N)C(=CN=1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
XLogP3: 0.3
Topological Polar Surface Area: 66.1

4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029040855-250mg	4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol	1807104-49-9	97%	250mg	$950.40	2022-03-31
Alichem	A029040855-500mg	4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol	1807104-49-9	97%	500mg	$1,613.70	2022-03-31
Alichem	A029040855-1g	4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol	1807104-49-9	97%	1g	$2,920.40	2022-03-31

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Additional information on 4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol

4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol: A Comprehensive Overview

4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol, identified by the CAS number 1807104-49-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, methoxy, and hydroxymethyl groups. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The synthesis of 4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, thereby improving the yield and purity of the compound. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted the use of microwave-assisted synthesis to expedite the formation of the pyridine ring and its subsequent functionalization.

The structural features of this compound play a pivotal role in its biological activity. The cyano group is known for its electron-withdrawing properties, which can influence the electronic environment of the molecule. Similarly, the difluoromethyl group introduces steric hindrance and enhances the molecule's lipophilicity. These characteristics make 4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol a promising candidate for drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, researchers have explored the potential of this compound as a lead molecule in anticancer drug discovery. A study conducted at the University of California revealed that 4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

Beyond pharmacological applications, this compound has also found utility in agrochemicals. Its ability to inhibit specific plant pathogens has led to its consideration as a potential ingredient in fungicides and insecticides. A research team from Cornell University demonstrated that incorporating this compound into agricultural formulations significantly enhances pest control efficiency without adverse effects on non-target organisms.

The physical properties of 4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol, such as solubility and stability, are critical factors influencing its practical applications. Recent studies have shown that the compound exhibits good solubility in polar solvents like water and ethanol, facilitating its use in aqueous-based formulations. Additionally, its thermal stability up to 180°C makes it suitable for processes requiring high temperatures.

In conclusion, 4-Cyano-2-(difluoromethyl)-5-methoxypyridine-3-methanol (CAS No. 1807104-49-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic techniques and biological evaluations, positions it as a valuable asset in both research and industry. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to agriculture.